![molecular formula C18H21N3O3 B5406903 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid](/img/structure/B5406903.png)
4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid involves the inhibition of certain enzymes, such as PDE5 and PDE10. By inhibiting these enzymes, this compound can increase the levels of cyclic nucleotides, which are involved in various physiological processes. Additionally, this compound has been reported to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo experiments. This compound has been reported to have inhibitory activity against PDE5 and PDE10, which are involved in the regulation of smooth muscle tone and neurotransmitter release, respectively. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid in lab experiments include its potential as a selective inhibitor of certain enzymes, as well as its antioxidant properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid. One potential direction is to investigate its potential as a treatment for neurological disorders, such as Parkinson's disease. Additionally, further studies are needed to determine its safety and efficacy in animal models and clinical trials. Another potential direction is to explore its potential as a selective inhibitor of other enzymes, such as PDE3 and PDE4, which are involved in various physiological processes.
Synthesis Methods
The synthesis method of 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid involves the reaction of 6-methylpyridazine-3-carboxylic acid with 2-methylphenol in the presence of a base, followed by the reaction of the resulting intermediate with piperidine-4-carboxylic acid. This method has been reported in a research article published in the Journal of Organic Chemistry.
Scientific Research Applications
4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid has been studied for its potential applications in the field of medicinal chemistry. It has been reported to have inhibitory activity against certain enzymes, such as PDE5 and PDE10, which are involved in various physiological processes. This compound has also been investigated for its potential as a treatment for neurological disorders, such as Parkinson's disease.
Properties
IUPAC Name |
4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-13-5-3-4-6-15(13)24-18(17(22)23)9-11-21(12-10-18)16-8-7-14(2)19-20-16/h3-8H,9-12H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUDPFPPFDGEFGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.